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Compound of Interest

Compound Name: 2-(4-Chlorobutyl)-1,3-dioxolane

Cat. No.: B038741

Essential Safety and Handling Guide for 2-(4-
Chlorobutyl)-1,3-dioxolane

For researchers, scientists, and professionals in drug development, the safe handling of
chemical reagents is paramount. This guide provides essential, immediate safety and logistical
information for 2-(4-Chlorobutyl)-1,3-dioxolane, including personal protective equipment
(PPE) recommendations, operational procedures, and disposal plans.

Chemical Identifier and Hazard Information:
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Property

Value

Chemical Name

2-(4-Chlorobutyl)-1,3-dioxolane

CAS Number 118336-86-0
Molecular Formula C7H13CIO2
Molecular Weight 164.63 g/mol
Appearance Liquid

Signal Word Danger

Hazard Pictogram

GHSO06 (Skull and Crossbones)

Hazard Statements

H301 (Toxic if swallowed)

Precautionary Codes

P264, P270, P301 + P310, P405, P501

Storage Class

6.1C - Combustible, acute toxic Cat. 3 / toxic or

chronic effect

Personal Protective Equipment (PPE)

When handling 2-(4-Chlorobutyl)-1,3-dioxolane, the use of appropriate personal protective

equipment is mandatory to prevent exposure. The following table summarizes the

recommended PPE.
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Body Part Recommended Protection

Eyeshields, Faceshields. In situations with a
Eyes/Face splash potential, chemical goggles and a face

shield are recommended.

Chemical-resistant gloves. The use of
Ski impervious clothing is also advised to avoid skin
in
contact.[1] Always inspect gloves prior to use

and utilize proper glove removal technique.[1][2]

Atype ABEK (EN14387) respirator filter is
Respirat recommended. The appropriate level of
espirator
P Y respiratory protection should be determined

based on the potential for airborne exposure.

Operational and Handling Plan

Handling:

Always handle the substance in a well-ventilated area.[1]

Avoid inhalation of vapor or mist.[1]

Keep away from sources of ignition as it is a combustible liquid.[1]

Take measures to prevent the buildup of electrostatic charge.[1]

Wash hands thoroughly before breaks and at the end of the workday.[1]
Storage:
» Keep the container tightly closed in a dry and well-ventilated place.[1]

» Containers that have been opened must be carefully resealed and kept upright to prevent
leakage.[1]

e The substance is moisture-sensitive.[1]
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First Aid Measures:

Exposure Route First Aid Protocol

Move the person into fresh air. If breathing has
Inhalation stopped, give artificial respiration. Consult a

physician.[1]

. Wash off with soap and plenty of water. Consult
Skin Contact o
a physician.[1]

Eye Contact Flush eyes with water as a precaution.[1]

Do NOT induce vomiting. Never give anything
Ingestion by mouth to an unconscious person. Rinse
mouth with water and consult a physician.[1]

In all cases of exposure, it is crucial to show the safety data sheet to the attending medical
professional.[1]

Disposal Plan

Contaminated materials and the chemical itself should be disposed of in accordance with all
applicable federal, state, and local environmental regulations.[1]

o Contaminated PPE: Dispose of contaminated gloves and other protective equipment after
use.[1]

o Chemical Waste: Keep in suitable, closed containers for disposal.[1] Contact an approved
professional waste disposal service to dispose of this material.

Safe Handling Workflow

The following diagram outlines the logical workflow for safely handling 2-(4-Chlorobutyl)-1,3-
dioxolane.
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Start: Prepare for Handling

Assess Hazards
(Review SDS)

Wear Appropriate PPE
(Gloves, Eye/Face Protection, Respirator)

Prepare Well-Ventilated
Work Area

Handle Chemical
(Avoid Inhalation & Ignition Sources)

w

Yes (Spill) No

<

s (Exposure)

Follow Spill Cleanup Store Properly Administer First Aid
Procedures (Tightly Sealed, Dry, Ventilated) & Seek Medical Attention

Dispose of Waste
(Contaminated PPE & Chemical)

End of Process
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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